Cas no 678193-47-0 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-9-methyl-3-phenyl-)

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-9-methyl-3-phenyl- structure
678193-47-0 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-9-methyl-3-phenyl-
CAS No:678193-47-0
MF:C16H11ClN4
MW:294.738341569901
CID:1722055
Update Time:2024-11-27

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-9-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-9-methyl-3-phenyl-
    • Inchi: 1S/C16H11ClN4/c1-10-7-8-12-13(9-10)16-19-18-15(21(16)20-14(12)17)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: MEGSZVJILYVQIC-UHFFFAOYSA-N
    • SMILES: C12=NN=C(C3=CC=CC=C3)N1N=C(Cl)C1=C2C=C(C)C=C1

Computed Properties

  • Exact Mass: 294.06743

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • PSA: 43.08
  • pka: -0.46±0.30(Predicted)
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